Cas no 845866-73-1 (4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE)

• Product name: 4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE
• CAS No: 845866-73-1
• MF: C₁₃H₁₅N₃
• MW: 213.2783
• CID: 716377
• PubChem ID: 2760914

4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-DIAZA-BICYCLO[2.2.1]HEPT-2-YLMETHYL)-BENZONITRILE
• 4-(2,5-diazabicyclo[2.2.1]heptan-2-ylmethyl)benzonitrile
• DTXSID60375408
• 4-(2,5-diazabicyclo[2.2.1]hept-2-ylmethyl)benzonitrile
• 4-({2,5-diazabicyclo[2.2.1]heptan-2-yl}methyl)benzonitrile
• (1S,4S)-4-(2,5-Diaza-bicyclo[2.2.1]hept-2-ylmethyl)-benzonitrile
• 845866-73-1

• MDL： MFCD08461871
• Inchi： InChI=1S/C13H15N3/c14-6-10-1-3-11(4-2-10)8-16-9-12-5-13(16)7-15-12/h1-4,12-13,15H,5,7-9H2
• InChI Key： KJGLNJLVGKZHLI-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)CN2CC3CC2CN3)C#N

Computed Properties

• Exact Mass: 213.12700
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 39.06000
• LogP: 1.37108

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds